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Compound of Interest

Compound Name: Methyl 4-bromo-3-methylbenzoate

Cat. No.: B120632

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-bromo-3-

methylbenzoate, a key chemical intermediate. It covers its chemical identity, physicochemical

properties, synthesis, and applications, with a focus on data relevant to research and

development.

Chemical Identity and Properties

Methyl 4-bromo-3-methylbenzoate is an aromatic ester that serves as a versatile building

block in organic synthesis. Its structure features a benzene ring substituted with a bromo, a

methyl, and a methyl ester group.

Table 1: Chemical Identifiers for Methyl 4-bromo-3-methylbenzoate

Identifier

Value

CAS Number

148547-19-7[1][2]

Molecular Formula

CoHoBroz[2]

IUPAC Name methyl 4-bromo-3-methylbenzoate[2]
4-Bromo-m-toluic Acid Methyl Ester, 4-Bromo-3-
Synonyms methylbenzoic Acid Methyl Ester, Methyl 4-

bromo-m-toluate
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Table 2: Physicochemical Properties of Methyl 4-bromo-3-methylbenzoate

Property Value Source

Molecular Weight 229.07 g/mol [1]

White to yellow low melting
Appearance ] o [3]
solid or liquid

Melting Point 38-44 °C (lit.) [11[3]
Boiling Point (Predicted) 287.4+£20.0 °C [3]
Density (Predicted) 1.433+0.06 g/cm3 [3]
Solubility Soluble in Methanol [3]

Spectroscopic Data

As of the latest search, detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for Methyl 4-bromo-3-methylbenzoate is not readily available in public
databases. Researchers are advised to perform their own analytical characterization upon
synthesis or acquisition. For reference, spectroscopic data for the isomeric compound Methyl
4-bromobenzoate is widely available.[4]

Synthesis

Methyl 4-bromo-3-methylbenzoate is typically synthesized from its corresponding carboxylic
acid, 4-bromo-3-methylbenzoic acid, through esterification.

Experimental Protocol: Esterification of 4-bromo-3-
methylbenzoic acid

This protocol describes the synthesis of Methyl 4-bromo-3-methylbenzoate from 4-bromo-3-
methylbenzoic acid using methanol and a sulfuric acid catalyst.[3]

Materials:

e 4-bromo-3-methylbenzoic acid (3 g, 13.19 mmol)
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Methanol (15 ml)

Concentrated sulfuric acid (catalytic amount)

Saturated sodium bicarbonate solution

Silica gel for column chromatography

Procedure:

A concentrated solution of 4-bromo-3-methylbenzoic acid in methanol is prepared.

» A catalytic amount of concentrated sulfuric acid is added to the solution.

e The reaction mixture is heated to reflux for 14 hours.

o After reflux, the mixture is cooled to 0°C.

e The reaction is neutralized with a saturated sodium bicarbonate solution, leading to the
precipitation of the solid product.

e The precipitated solid is collected by filtration.

e The crude product is purified by silica gel column chromatography to yield methyl 4-bromo-
3-methylbenzoate as a white solid (3.1 g, 97% yield).[3]
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Starting Materials

G-bromo-&methylbenzoic aciai Methanol —[ Conc. H2S0a (catalyst) ]

o

Reflux @ 14h

(OB

Precipitation of Product
Crude Product
Silica Gel Column
Chromatography

Methyl 4-bromo-3-methylbenzoate
(White Solid, 97% Yield)
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Reactants

G/Iethyl 4-bromo-3-methylbenzoate)

Organoboron Compound
(e.g., Arylboronic acid)

Suzuki Coupling

Reaction Conditions

Pd Catalyst
(e.g., Pd(OACc)2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 4-bromo-3-
methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120632#methyl-4-bromo-3-methylbenzoate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-bromobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-bromobenzoate
https://www.benchchem.com/product/b120632#methyl-4-bromo-3-methylbenzoate-cas-number-and-properties
https://www.benchchem.com/product/b120632#methyl-4-bromo-3-methylbenzoate-cas-number-and-properties
https://www.benchchem.com/product/b120632#methyl-4-bromo-3-methylbenzoate-cas-number-and-properties
https://www.benchchem.com/product/b120632#methyl-4-bromo-3-methylbenzoate-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120632?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

